7-Oxospiro[3.5]nonane-2-carboxylic acid

• IUPAC Name: 7-oxospiro[3.5]nonane-2-carboxylic acid
• InChI: InChI=1S/C10H14O3/c11-8-1-3-10(4-2-8)5-7(6-10)9(12)13/h7H,1-6H2,(H,12,13)
• InChI Key: OPKMBKCMUQWYAX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1=O)CC(C2)C(=O)O
• Molecular Formula: C10H14O3
• Molecular Weight: 182.22 g/mol
• CAS RN: 1440962-16-2

Description

7-Oxospiro[3.5]nonane-2-carboxylic acid is a chemical compound with the CAS Number: 1440962-16-2. It has a molecular weight of 182.22. The compound is a powder at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code for this compound is 1S/C10H14O3/c11-8-1-3-10(4-2-8)5-7(6-10)9(12)13/h7H,1-6H2,(H,12,13).

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. The compound is stable under normal temperatures and pressures.

Scientific Research Applications

• Synthesis of Spirocyclic Compounds : 7-Oxospiro[3.5]nonane-2-carboxylic acid and its derivatives have been utilized in the synthesis of various spirocyclic compounds. These compounds serve as crucial intermediates for constructing complex molecular architectures in organic chemistry. For instance, the synthesis of a spirocyclic oxetane-fused benzimidazole involved converting spirocyclic oxetanes into o-cycloalkylaminoacetanilides for oxidative cyclizations. This pathway demonstrates the versatility of spirocyclic compounds in synthesizing heterocyclic systems with potential pharmacological activities (Gurry, McArdle, & Aldabbagh, 2015).

• Study of Transformation Reactions : The compound's role in transformation reactions is notable. For instance, 2-oxaspiro[3.5]nonane was synthesized from methyl cyclohexanecarboxylate and was subjected to ruthenium tetroxide oxidation to afford corresponding β-lactones, showcasing the compound's utility in the study of transformation reactions and synthesis of anisatin models (Kato, Kitahara, & Yoshikoshi, 1985).

• Synthesis of Non-Steroidal Mimetics : Bicyclo[3.3.1]nonane derivatives with 2-methoxyphenol moiety, mimicking non-steroidal 2-methoxyestradiol, were synthesized, demonstrating cytotoxicity to certain human cell lines. This indicates the potential biomedical applications of these spirocyclic compounds in drug design and cancer therapy (Nurieva et al., 2017).

• Development of Novel Antibacterial Agents : The structural motif of this compound has been utilized in the design and synthesis of novel antibacterial agents. For instance, derivatives of 7-[7-amino-7-methyl-5-azaspiro[2.4]heptan-5-yl]-8-methoxyquinolines exhibited potent in vitro and in vivo antibacterial activity against respiratory pathogens, indicating the compound's relevance in developing new pharmaceuticals (Odagiri et al., 2013).

Safety and Hazards

The compound has been classified with the signal word “Warning” under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapours/spray and to wash thoroughly after handling.